Cas no 875664-41-8 (3-Bromo-4,5-difluoroaniline)

• Product Name: 3-Bromo-4,5-difluoroaniline
• CAS No: 875664-41-8
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD08062370
• CID: 93110
• PubChem ID: 42552913
• Update Time: 2025-08-03

3-Bromo-4,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-difluoroaniline
• 3-Bromo-4,5-difluorobenzenamine (ACI)
• GYPOUGZGHDSUKH-UHFFFAOYSA-N
• DTXSID30654737
• BBL101274
• SB77825
• 875664-41-8
• SCHEMBL15573666
• STL555070
• AKOS005257945
• CS-W015245
• MFCD08062370
• DB-077008
• AC-3712
• SY106682
• 3-Bromo-4,5-difluoro aniline
• AS-33015

• MDL： MFCD08062370
• Inchi： 1S/C6H4BrF2N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： GYPOUGZGHDSUKH-UHFFFAOYSA-N
• SMILES： FC1C(F)=C(Br)C=C(N)C=1

Computed Properties

• Exact Mass: 206.95000
• Monoisotopic Mass: 206.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: White to light brown crystals
• Density: 1.788
• Melting Point: 66-69°C
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.57
• PSA: 26.02000
• LogP: 2.89070
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive

3-Bromo-4,5-difluoroaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 9-26-36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-4,5-difluoroaniline

3-Bromo-4,5-Difluoroaniline: A Comprehensive Overview

3-Bromo-4,5-difluoroaniline, also known by its CAS number 875664-41-8, is a highly specialized aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and two fluorine atoms at the 4 and 5 positions of the aniline ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous research and industrial applications.

The synthesis of 3-bromo-4,5-difluoroaniline typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methodologies have focused on optimizing these processes to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound, ensuring scalability for industrial applications.

In terms of chemical properties, 3-bromo-4,5-difluoroaniline exhibits strong electron-withdrawing effects due to the presence of bromine and fluorine substituents. These effects significantly influence the compound's reactivity in various chemical reactions, such as nucleophilic aromatic substitution and coupling reactions. The electron-deficient nature of the aromatic ring makes it an excellent substrate for reactions involving electrophilic attack, particularly in the context of heterocyclic synthesis.

The application of 3-bromo-4,5-difluoroaniline extends across multiple domains, including pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel anticancer agents, where its unique electronic properties facilitate interactions with biological targets.

In materials science, 3-bromo-4,5-difluoroaniline has found utility as a precursor for high-performance polymers and organic semiconductors. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with tailored electronic properties, suitable for applications in flexible electronics and optoelectronic devices.

The environmental impact of 3-bromo-4,5-difluoroaniline has also been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring sustainable practices in its production and use.

In conclusion, 3-bromo-4,5-difluoroaniline, with its CAS number 875664-41-8, stands as a versatile compound with a wide range of applications across diverse scientific disciplines. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to sustainability and environmental safety.